molecular formula C12H15ClO2 B8306199 3-(Chloromethyl)-4-isobutoxybenzaldehyde

3-(Chloromethyl)-4-isobutoxybenzaldehyde

Cat. No.: B8306199
M. Wt: 226.70 g/mol
InChI Key: SZCJXVSQQYGHLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Chloromethyl)-4-isobutoxybenzaldehyde is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15ClO2

Molecular Weight

226.70 g/mol

IUPAC Name

3-(chloromethyl)-4-(2-methylpropoxy)benzaldehyde

InChI

InChI=1S/C12H15ClO2/c1-9(2)8-15-12-4-3-10(7-14)5-11(12)6-13/h3-5,7,9H,6,8H2,1-2H3

InChI Key

SZCJXVSQQYGHLN-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC1=C(C=C(C=C1)C=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-isobutoxybenzaldehyde (6.9 g, 38.7 mmol), aluminum chloride (12.9 g, 96.8 mmol) and nitromethane (39 mL) was added methoxyacetyl chloride (4.1 mL, 44.5 mmol) under stirring at 0° C., and the mixture was stirred at the same temperature for 3 hr. After completion of the reaction, the reaction mixture was poured into ice water, and the mixture was extracted with ethyl acetate. The organic layer was dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=10/1-4/1) to give the title compound (5.22 g, yield 60%) as colorless crystals.
Quantity
6.9 g
Type
reactant
Reaction Step One
Quantity
12.9 g
Type
reactant
Reaction Step One
Quantity
39 mL
Type
solvent
Reaction Step One
Quantity
4.1 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
60%

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